Cas no 172843-96-8 (METHYL(2S)-2-AMINO-3-(THIOPHEN-3-YL)PROPANOATE)

• Product Name: METHYL(2S)-2-AMINO-3-(THIOPHEN-3-YL)PROPANOATE
• CAS No: 172843-96-8
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5528193
• PubChem ID: 22847659
• Update Time: 2024-03-01

METHYL(2S)-2-AMINO-3-(THIOPHEN-3-YL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL(2S)-2-AMINO-3-(THIOPHEN-3-YL)PROPANOATE
• 3-Thiophenepropanoic acid, α-amino-, methyl ester, (αS)-

• Inchi： 1S/C8H11NO2S/c1-11-8(10)7(9)4-6-2-3-12-5-6/h2-3,5,7H,4,9H2,1H3/t7-/m0/s1
• InChI Key： LOQJOEVPJCMGKJ-ZETCQYMHSA-N
• SMILES： C(C1=CSC=C1)[C@H](N)C(=O)OC

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 270.2±25.0 °C(Predicted)
• pka: 7.25±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives